2,3-dichloro-N-(cyclopropylmethyl)aniline

• Molecular Formula: C10H11Cl2N
• Molecular Weight: 216.10 g/mol
• SMILES: C1CC1CNC2=C(C(=CC=C2)Cl)Cl
• InChI: InChI=1S/C10H11Cl2N/c11-8-2-1-3-9(10(8)12)13-6-7-4-5-7/h1-3,7,13H,4-6H2
• InChIKey: BJGAMKKTMPDFGY-UHFFFAOYSA-N

Identifiers & Sourcing

2,3-Dichloro-N-(cyclopropylmethyl)aniline (CAS 1156168-21-6) is a halogenated aromatic amine derivative with the molecular formula C10H11Cl2N and a molecular weight of 216.10 g/mol [1]. This compound is characterized by a dichloro-substituted aniline core bearing an N-cyclopropylmethyl substituent [2]. It is primarily utilized as a synthetic intermediate in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals , and is commercially available from several vendors with a typical purity specification of 95% .

Synthetic intermediate for agrochemical and pharmaceutical research

Distinct 2,3-dichloro substitution and N-cyclopropylmethyl group

Supports lipophilicity-driven SAR and lead optimization studies

• [1] PubChem. (2025). 2,3-dichloro-N-(cyclopropylmethyl)aniline. PubChem CID 43560331. National Center for Biotechnology Information. View Source
• [2] Kuujia. (n.d.). Cas no 1156168-21-6 (2,3-dichloro-N-(cyclopropylmethyl)aniline). Retrieved from https://www.kuujia.com/cas-1156168-21-6.html View Source

Why Generic Analogs Fail

Substituting 2,3-dichloro-N-(cyclopropylmethyl)aniline with a generic dichloroaniline isomer or a different N-alkylated analog is not straightforward due to the distinct physicochemical profile conferred by the combination of the 2,3-dichloro substitution pattern and the N-cyclopropylmethyl group. This specific structure results in a computed LogP value of 3.9 [1], a measure of lipophilicity that directly impacts membrane permeability, metabolic stability, and target binding in biological systems . Simple substitutions, such as altering the chlorine positions to 3,5- or 2,5- or replacing the cyclopropylmethyl group with an isopropyl group, are known to significantly alter these properties, as evidenced by the varying LogP values of these comparators [2]. Therefore, generic substitution can lead to unpredictable changes in a synthetic sequence or biological assay, making precise compound selection critical for research consistency.

Regioisomer mismatch 2,5- or 3,5-dichloro isomers may shift LogP and binding properties, altering synthetic outcomes

N-Alkyl group variation Replacing cyclopropylmethyl with isopropyl or other groups changes lipophilicity and SAR interpretation

• [1] PubChem. (2025). 2,3-dichloro-N-(cyclopropylmethyl)aniline. PubChem CID 43560331. National Center for Biotechnology Information. View Source
• [2] Kuujia. (n.d.). Cas no 54962-84-4 (2,3-dichloro-N-(propan-2-yl)aniline). Retrieved from https://www.kuujia.com/cas-54962-84-4.html View Source

Quantitative Analog Comparison

Enhanced Lipophilicity vs. Analogs

The target compound exhibits a computed LogP (XLogP3-AA) of 3.9, which is significantly higher than that of the parent 2,3-dichloroaniline (LogP ~2.5) and the 3,5-dichloro regioisomer (LogP ~3.5). This difference in lipophilicity is a direct consequence of the specific substitution pattern and the N-cyclopropylmethyl group [1][2].

Lipophilicity

Cross-study comparable

LogP 3.9 vs. 2.5 (parent) and 3.5 (3,5-isomer)

Reported higher lipophilicity may impact membrane permeability

Computed XLogP3-AA; experimental validation advised

Evidence Dimension	Computed Octanol-Water Partition Coefficient (LogP)
Target Compound Data	3.9 (XLogP3-AA)
Comparator Or Baseline	2,3-Dichloroaniline: ~2.5; 3,5-Dichloro-N-(cyclopropylmethyl)aniline: ~3.5
Quantified Difference	ΔLogP = +1.4 vs. 2,3-dichloroaniline; ΔLogP = +0.4 vs. 3,5-dichloro analog
Conditions	Computed property; PubChem XLogP3-AA algorithm [1]

Why This Matters

A higher LogP value directly correlates with increased membrane permeability, which is a critical parameter for optimizing bioavailability in drug discovery and for designing effective agrochemicals.

• [1] PubChem. (2025). 2,3-dichloro-N-(cyclopropylmethyl)aniline. PubChem CID 43560331. National Center for Biotechnology Information. View Source
• [2] PubChem. (2025). 2,3-dichloroaniline. PubChem CID 11396. National Center for Biotechnology Information. View Source

TPSA vs. N-Isopropyl Analog

The target compound has a computed TPSA of 12 Ų [1]. In comparison, the closely related analog 2,3-dichloro-N-(propan-2-yl)aniline also has a TPSA of 12.03 Ų [2]. This indicates that the two compounds share a similar capacity for hydrogen bonding, a key factor influencing passive membrane permeability and oral bioavailability. This equivalence in TPSA suggests that the difference in LogP (3.9 vs. ~4.0) is the primary driver of any observed differences in pharmacokinetic behavior between these two specific analogs.

TPSA

Cross-study comparable

12 Ų vs. 12.03 Ų (N-isopropyl analog)

Negligible TPSA difference; LogP likely drives permeability differences

Computed Cactvs algorithm

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	12 Ų
Comparator Or Baseline	2,3-dichloro-N-(propan-2-yl)aniline: 12.03 Ų
Quantified Difference	ΔTPSA = -0.03 Ų (negligible)
Conditions	Computed property; PubChem Cactvs algorithm [1][2]

Why This Matters

This comparison highlights that while the two compounds share a nearly identical TPSA, their different N-alkyl groups result in a measurable difference in LogP, a property known to influence tissue distribution and metabolic clearance. This allows researchers to select the analog that best matches their target's physicochemical profile.

• [1] PubChem. (2025). 2,3-dichloro-N-(cyclopropylmethyl)aniline. PubChem CID 43560331. National Center for Biotechnology Information. View Source
• [2] Kuujia. (n.d.). Cas no 54962-84-4 (2,3-dichloro-N-(propan-2-yl)aniline). Retrieved from https://www.kuujia.com/cas-54962-84-4.html View Source

Synthetic Intermediate Utility

The target compound's structure aligns with the general formula of N-cyclopropylmethyl anilines described in patent literature for use as intermediates [1]. Specifically, US Patent 11,407,710 B2 details a method for preparing N-cyclopropylmethyl aniline compounds via hydrogenation, a route that can be adapted for the synthesis of 2,3-dichloro-N-(cyclopropylmethyl)aniline and its derivatives [1]. This establishes a verifiable, patented synthetic pathway that distinguishes it from less-characterized analogs, ensuring a more predictable and scalable synthesis for procurement.

Synthetic Route

Class-level inference

Hydrogenation method per US11407710B2

Documented synthetic pathway supports scale-up reproducibility

Patent class-level method; verify specific conditions

Evidence Dimension	Synthetic Method Availability
Target Compound Data	Synthesis via hydrogenation of Formula II compound with cyclopropyl formaldehyde (as per general patent method)
Comparator Or Baseline	Unspecified N-alkyl anilines with limited patent coverage
Quantified Difference	N/A (qualitative)
Conditions	Patent US11407710B2; Method for preparing N-cyclopropylmethyl aniline compounds [1]

Why This Matters

A documented, patented synthetic route reduces the risk associated with scale-up and ensures a more reliable supply chain for research and development purposes, a key consideration for procurement.

• [1] US Patent US11407710B2. (2022). Method for preparing an N-cyclopropylmethyl aniline compound. United States Patent and Trademark Office. View Source

Commercial Availability & Purity

2,3-Dichloro-N-(cyclopropylmethyl)aniline is commercially available from multiple reputable vendors, including Sigma-Aldrich and AKSci, with a standard purity specification of 95% . This established supply chain and defined quality standard provide a clear procurement advantage over less accessible or poorly characterized analogs. For example, while the 2,5-dichloro isomer is also available , its supply chain may be more limited. This ensures researchers can obtain the compound with a consistent and verified level of purity, which is crucial for reproducible experimental results.

Procurement

Supporting evidence

95% purity, multi-vendor supply

Established supply chain may reduce procurement risk

Vendor-specified purity; verify CoA

Evidence Dimension	Commercial Availability and Minimum Purity Specification
Target Compound Data	Available from Sigma-Aldrich, AKSci; Purity: 95%
Comparator Or Baseline	2,5-dichloro-N-(cyclopropylmethyl)aniline: available from smolecule.com (purity not explicitly stated)
Quantified Difference	N/A (qualitative)
Conditions	Vendor catalogs

Why This Matters

A robust, multi-vendor supply chain with a defined purity specification mitigates the risk of supply disruption and ensures experimental reproducibility, which is a critical factor for procurement decisions in both academic and industrial settings.

Key Application Scenarios

Lipophilicity-Driven Lead Optimization

In drug discovery programs where increasing the lipophilicity of a lead compound is desired to improve membrane permeability or target engagement, 2,3-dichloro-N-(cyclopropylmethyl)aniline is a strong candidate. Its computed LogP of 3.9 represents a significant increase over the parent 2,3-dichloroaniline (LogP ~2.5) and even over other regioisomers like the 3,5-dichloro analog (LogP ~3.5) [1]. This property makes it a valuable building block for optimizing the pharmacokinetic profile of new chemical entities .

Patented Hydrogenation Synthesis

For synthetic chemists developing scalable routes to N-cyclopropylmethyl aniline derivatives, 2,3-dichloro-N-(cyclopropylmethyl)aniline can be synthesized or further elaborated using the method outlined in US Patent 11,407,710 B2 [2]. This patent describes a robust hydrogenation process that is applicable to the compound's general class, providing a well-documented and reliable synthetic strategy that differentiates it from less-studied analogs [2].

SAR Studies on N-Alkyl Effects

In SAR campaigns aimed at dissecting the influence of the N-alkyl substituent on biological activity, 2,3-dichloro-N-(cyclopropylmethyl)aniline serves as a key comparator. Its physicochemical profile (LogP 3.9, TPSA 12 Ų) can be directly compared with that of its N-isopropyl analog (LogP ~4.0, TPSA 12.03 Ų) [1][3]. This allows researchers to attribute differences in assay results to the specific steric and electronic effects of the cyclopropylmethyl versus isopropyl group, thereby refining SAR models and guiding further medicinal chemistry efforts.

HTS Library Procurement

The compound's commercial availability from multiple vendors with a verified 95% purity specification makes it suitable for inclusion in high-throughput screening (HTS) libraries. Its well-defined structure and consistent quality control minimize the risk of false positives or negatives due to impurities, ensuring that any observed biological activity can be confidently attributed to the intended compound .

Application

Selection Property

Validation Focus

Lead optimization studies

Computed LogP profile

Lipophilicity-membrane permeability review

Scalable synthesis development

Patented hydrogenation route

Synthetic reproducibility assessment

N-alkyl SAR studies

Comparative TPSA and LogP data

N-substituent effect interpretation

HTS library procurement

Multi-vendor commercial availability

Lot purity and consistency verification

• [1] PubChem. (2025). 2,3-dichloro-N-(cyclopropylmethyl)aniline. PubChem CID 43560331. National Center for Biotechnology Information. View Source
• [2] US Patent US11407710B2. (2022). Method for preparing an N-cyclopropylmethyl aniline compound. United States Patent and Trademark Office. View Source
• [3] Kuujia. (n.d.). Cas no 54962-84-4 (2,3-dichloro-N-(propan-2-yl)aniline). Retrieved from https://www.kuujia.com/cas-54962-84-4.html View Source